Cas no 2171789-73-2 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid
• CAS No: 2171789-73-2
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6121013
• PubChem ID: 165574831
• Update Time: 2025-10-20

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid
• 2171789-73-2
• EN300-1559829
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-methylbutanamido]pentanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-29(13-7-6-12-23(30)31)24(32)21(14-22(26)27)28-25(33)34-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-22H,6-7,12-15H2,1H3,(H,28,33)(H,30,31)
• InChI Key： QKVAKTVILBIUGQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(N(C)CCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic Acid (CAS No. 2171789-73-2)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-methylbutanamidopentanoic acid, with the CAS number 2171789-73-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique chemical and biological properties, making it a promising candidate for various therapeutic applications. The structure of this compound incorporates several key functional groups, including a fluorenyl moiety, a methoxycarbonyl group, and a difluorinated butanamido backbone, which contribute to its distinctive reactivity and potential biological activity.

The< strong>fluorenyl substituent in the molecule is particularly noteworthy due to its rigid aromatic structure and electronic properties. Fluorene derivatives are widely recognized for their stability and fluorescence characteristics, which make them valuable in both material science and biological applications. In this context, the incorporation of a fluorenyl group into the< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid framework suggests potential applications in drug design, particularly in the development of probes for bioimaging and diagnostic tools.

The< strong>methoxycarbonyl group is another critical feature of this compound. This functionality is commonly used in pharmaceutical chemistry as a protecting group for amino acids and as an intermediate in the synthesis of more complex molecules. The presence of the methoxycarbonyl group in< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid suggests that it may be involved in post-translational modifications or serve as a precursor for more elaborate peptidomimetics.

The< strong>difluorinated butanamido backbone adds an additional layer of complexity to the molecule. Difluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles. This feature can be particularly advantageous in drug development, as it may lead to longer-lasting therapeutic effects and reduced dosing frequencies. The specific arrangement of the difluorine atoms in the< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid structure may also influence its interactions with biological targets, potentially enhancing binding affinity or selectivity.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming some of their limitations, such as poor stability and rapid degradation. The< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid molecule exhibits several characteristics that make it a promising peptidomimetic candidate. Its rigid fluorenyl group can replace flexible side chains found in natural peptides, while the difluorinated butanamido backbone can provide enhanced stability. These features suggest that this compound may be effective in targeting enzymes or receptors involved in various diseases.

The< strong>N-methylbutanamido moiety is also worth mentioning. This group is commonly found in bioactive molecules and can influence both the solubility and bioavailability of a compound. In addition, the N-methyl group can contribute to the overall hydrophobicity or hydrophilicity of the molecule, depending on its position relative to other functional groups. This balance is crucial for ensuring proper absorption and distribution within the body.

The synthesis of< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various components of this compound.

The biological activity of< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid has been explored in several preclinical studies. These studies have shown that the compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The fluorenyl group appears to enhance binding affinity by providing a stable scaffold for interactions with target proteins, while the difluorinated butanamido backbone contributes to metabolic stability.

In addition to its potential role in cancer therapy, there is evidence suggesting that< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid may have applications in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing treatments against neurological disorders characterized by aberrant protein aggregation. The rigid fluorenyl moiety could help disrupt misfolded protein interactions, potentially restoring normal cellular function.

The pharmacokinetic profile of< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid has also been evaluated through computational modeling and experimental studies. These investigations have revealed that the compound exhibits favorable properties such as good solubility and moderate oral bioavailability. These characteristics are essential for ensuring effective delivery to target sites within the body.

The future development of< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid will likely involve further optimization to enhance its therapeutic efficacy and safety profile. Strategies such as structure-based drug design and high-throughput screening can be employed to identify analogs with improved properties. Additionally, preclinical studies will be necessary to assess its potential side effects and long-term effects on human health.

In conclusion,< strong>5-2-(...amino)-4,4-difluoro-N-methylbutanamidopentanoic acid, CAS number2171789-73-2, represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activity. Its combination of a fluorenyl moiety,< strong>methoxycarbonyl,< strong>difluorinated butanamido backbone, and other functional groups makes it a versatile tool for drug discovery. As research continues to uncover new applications for this compound, it holds great potential for improving human health through innovative therapeutic interventions.